4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one

• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one
• InChI: InChI=1S/C13H19N3O3/c14-7-12(17)8-15-10-1-3-11(4-2-10)16-5-6-19-9-13(16)18/h1-4,12,15,17H,5-9,14H2/t12-/m0/s1
• InChI Key: MKKGUXJPBITOKI-LBPRGKRZSA-N
• Isomeric SMILES: C1COCC(=O)N1C2=CC=C(C=C2)NC[C@H](CN)O
• Canonical SMILES: C1COCC(=O)N1C2=CC=C(C=C2)NCC(CN)O

Description

4-[4-[[(2S)-3-Amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one (CAS: 1403383-56-1, molecular formula: C₁₃H₁₉N₃O₃) is a key intermediate in synthesizing Rivaroxaban, a direct Factor Xa inhibitor used for thromboembolic disorders . Structurally, it features a morpholin-3-one core substituted with a phenyl group bearing a (2S)-3-amino-2-hydroxypropylamino side chain. Its stereochemistry (S-configuration) is critical for biological activity . The compound is synthesized via ammonolysis of (R)-4-[4-[(3-chloro-2-hydroxypropyl)amino]phenyl]morpholin-3-one under basic conditions, achieving yields up to 85–89.1% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one typically involves the reduction of 4-(4-nitrophenyl)morpholin-3-one. One method uses anhydrous ammonium formate as the reducing agent in the presence of a palladium-carbon catalyst . The reaction is carried out in a polar solvent at room temperature, resulting in high product purity and mild reaction conditions .

Industrial Production Methods

For industrial production, the same reduction process can be scaled up. The use of ammonium formate as a hydrogen donor is advantageous as it avoids the safety hazards associated with pressurized hydrogen gas . The reaction can be conducted in a normal pressure container, making it safer and more convenient for large-scale production .

Chemical Reactions Analysis

Types of Reactions

4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one undergoes various chemical reactions, including:

Reduction: The compound can be synthesized through the reduction of its nitro precursor.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Reduction: Anhydrous ammonium formate and palladium-carbon catalyst in a polar solvent.

Substitution: Electrophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products

Reduction: 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Anticoagulant Research

The compound is primarily recognized as an impurity related to Rivaroxaban, a well-known anticoagulant used for the treatment of thromboembolic disorders. Its structural similarity to Rivaroxaban allows researchers to study its pharmacokinetics and pharmacodynamics as part of drug formulation processes.

Case Study : A study investigating the stability of Rivaroxaban formulations highlighted the importance of monitoring impurities like 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one during the drug development process. The findings emphasized the need for rigorous quality control measures to ensure therapeutic efficacy and safety .

Toxicity Studies

The compound is utilized in toxicity studies to assess the safety profile of Rivaroxaban formulations. Understanding the toxicological effects of impurities is critical for regulatory submissions.

Research Findings : Toxicological assessments have shown that impurities can influence the overall safety profile of a drug. The presence of 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one was evaluated in various in vitro assays, revealing insights into its potential cytotoxic effects on human cell lines .

Quality Control and Analytical Studies

In pharmaceutical manufacturing, the compound serves as a reference standard for analytical methods such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). These methods are essential for ensuring that drug products meet regulatory standards.

Data Table: Analytical Methods for Rivaroxaban Impurity Assessment

Method	Purpose	Reference
HPLC	Quantification of impurities
MS	Identification and structural elucidation
NMR	Confirmation of chemical structure

Neuropharmacology

Emerging research suggests that compounds similar to 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one may exhibit neuroprotective properties. Investigations into their effects on neuronal health are ongoing.

Case Study : A study conducted at a research institute explored the neuroprotective effects of morpholine derivatives on neuronal cell lines exposed to oxidative stress. Results indicated that these compounds could reduce markers of cellular damage, suggesting potential applications in treating neurodegenerative diseases .

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets and pathways. In the case of Rivaroxaban, it inhibits Factor Xa, an enzyme crucial for blood coagulation . This inhibition prevents the formation of blood clots, making it effective in treating and preventing thrombotic conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(a) (R)-4-[4-[(3-Chloro-2-hydroxypropyl)amino]phenyl]morpholin-3-one (CAS: 1252018-10-2)

• Structure: Differs by substitution of the amino group with a chloro-hydroxypropyl chain.
• Physical Properties :
  • Density: 1.349 g/cm³; Boiling point: 604.5°C .
  • Water solubility: 7.1 g/L (25°C) .
• Role: Precursor to the target compound, requiring ammonolysis for conversion .

(b) IMP-20.15/2.57 (4-(4-(2-hydroxy-3-(2-hydroxy-3-(4-(3-oxomorpholino)phenyl amino)propyl amino)propyl amino)phenyl)morpholin-3-one)

• Structure: A dimeric impurity with additional hydroxypropylamino branches .
• Molecular Weight : 513.59 g/mol (C₂₆H₃₅N₅O₆) vs. 265.31 g/mol for the target compound.
• Detection : Identified via FT-IR (1655 cm⁻¹ for –CO), NMR, and mass spectrometry .

(c) 4-(4-Aminophenyl)morpholin-3-one (CAS: 367-21-1056)

• Structure: Lacks the hydroxypropylamino side chain, replaced by a primary amine.
• Role : Precursor in early synthesis steps; reduced bioactivity due to simpler structure .

Derivatives with Modified Aromatic Substituents

(a) Triazole-Substituted Morpholin-3-ones (Compounds 36–38)

• Examples: 36: 4-(3-Fluoro-4-(((1-phenyl-1H-1,2,3-triazol-4-yl)methyl)amino)phenyl)morpholin-3-one. 37: Chlorophenyl-triazole variant. 38: Fluorophenyl-triazole variant.
• Properties :
  • Melting points: 153–235°C (higher than target compound’s intermediate, suggesting enhanced crystallinity).
  • Yields: 78–90% via microwave-assisted synthesis .
• Bioactivity: Not explicitly reported, but triazole groups often enhance pharmacokinetic properties .

(b) Triazine Derivatives (e.g., V3-a)

• Structure: 4-(4-((4,6-bis((4-chlorophenyl)amino)-1,3,5-triazin-2-yl)amino)phenyl)morpholin-3-one.
• Bioactivity : Compound V3-a and analogs exhibit antibacterial and antifungal activity, highlighting the impact of bulky substituents on biological efficacy .

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Water)	Synthesis Yield	Key References
Target Compound	C₁₃H₁₉N₃O₃	265.31	Not reported	Moderate	85–89.1%
(R)-Chloro-hydroxypropyl analogue	C₁₃H₁₇ClN₂O₃	296.74	Not reported	7.1 g/L	Not reported
IMP-20.15/2.57 (dimer impurity)	C₂₆H₃₅N₅O₆	513.59	Not reported	Low	Byproduct
Triazole derivative (Compound 36)	C₂₀H₁₉FN₆O₂	406.41	168–169	Not reported	90%
4-(4-Aminophenyl)morpholin-3-one	C₁₀H₁₂N₂O₂	192.22	Not reported	High	Not reported

Biological Activity

4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one, also known as (S)-4-(4-(3-amino-2-hydroxypropylamino)phenyl)morpholin-3-one, is a compound with notable biological activity. It is structurally related to Rivaroxaban, a well-known anticoagulant, and has been studied for its potential therapeutic applications, particularly in the context of inflammation and cancer treatment.

• Molecular Formula : C13H19N3O3
• Molecular Weight : 265.31 g/mol
• CAS Number : 1403383-56-1

Research indicates that this compound may exert its biological effects through modulation of specific receptors involved in inflammatory processes. Its structural similarity to other pharmacologically active compounds suggests potential interactions with various biological pathways, particularly those related to cell signaling and immune response.

Antioxidant Activity

Studies have shown that compounds similar to 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one exhibit significant antioxidant properties. This activity is crucial in mitigating oxidative stress, which is implicated in numerous diseases including cancer and neurodegenerative disorders.

Anti-inflammatory Effects

The compound has demonstrated potential anti-inflammatory effects by modulating the activity of immune cells. For instance, it may influence the expression of cytokines and chemokines, which are pivotal in the inflammatory response.

Case Studies and Research Findings

• In Vitro Studies :
  • A study evaluated the effect of this compound on human immune cells, revealing a decrease in pro-inflammatory cytokines such as TNF-alpha and IL-6 upon treatment. This suggests its potential use in managing inflammatory diseases .
• Animal Models :
  • In murine models of inflammation, administration of the compound resulted in reduced swelling and pain response, indicating its efficacy as an anti-inflammatory agent .
• Cancer Research :
  • Preliminary studies suggest that 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one may inhibit tumor growth in certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation .

Data Table: Biological Activity Overview

Biological Activity	Observed Effect	Reference
Antioxidant	Significant reduction in oxidative stress markers
Anti-inflammatory	Decreased levels of TNF-alpha and IL-6
Tumor Growth Inhibition	Induction of apoptosis in cancer cells

Q & A

Basic: What synthetic routes are established for 4-[4-[[(2S)-3-amino-2-hydroxypropyl]amino]phenyl]morpholin-3-one, and how do reaction conditions influence yield?

The compound is synthesized via multi-step protocols involving morpholinone core functionalization. A common approach includes:

• Step 1 : Condensation of 1-(4-morpholinophenyl)ethanone with substituted aldehydes under basic conditions (e.g., NaOH in ethanol at 200°C) to form α,β-unsaturated ketones .
• Step 2 : Cyclization with guanidine nitrate in refluxing ethanol to yield pyrimidin-2-amine derivatives .
• Step 3 : Introduction of the (2S)-3-amino-2-hydroxypropyl side chain via reductive amination (e.g., NaBH3CN in methanol) or coupling agents like HATU/DIPEA in DMF .
  Key factors affecting yield :
• Temperature control during cyclization to prevent side reactions.
• Use of anhydrous solvents and inert atmospheres to stabilize reactive intermediates .

Advanced: How can stereochemical integrity be maintained during the introduction of the (2S)-3-amino-2-hydroxypropyl moiety?

Chiral resolution or asymmetric synthesis is critical:

• Chiral auxiliaries : Use (2S)-configured starting materials (e.g., enantiopure amino alcohols) to ensure retention of stereochemistry during coupling .
• Analytical validation : Monitor stereochemical purity via chiral HPLC or circular dichroism (CD) spectroscopy. For example, impurities in diastereomeric ratios >98:2 are acceptable for pharmacological studies .
• Protection strategies : Temporary protection of the amino and hydroxyl groups (e.g., tert-butoxycarbonyl (Boc)) minimizes racemization during acidic/basic conditions .

Basic: Which spectroscopic methods confirm the structure of this compound?

• NMR : $^1$H and $^{13}$C NMR verify the morpholinone core (δ ~3.5–4.5 ppm for morpholine protons) and aromatic protons (δ ~6.8–7.5 ppm). The (2S)-side chain is confirmed by splitting patterns of the hydroxypropyl group .
• Mass spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., [M+H]$^+$ for C$_{14}$H$_{20}$N$_3$O$_3$: calculated 278.1504, observed 278.1502) .
• IR spectroscopy : Stretching vibrations for amide (1650–1700 cm$^{-1}$) and hydroxyl groups (3200–3500 cm^{-1) .

Advanced: How can researchers resolve discrepancies in reported biological activities attributed to synthetic impurities?

• Impurity profiling : Use HPLC with photodiode array (PDA) detection to identify and quantify byproducts (e.g., unreacted intermediates or hydrolyzed side chains) .
• Bioactivity correlation : Compare batches with varying impurity levels (e.g., <0.1% vs. >1%) in assays to isolate contributions from the target compound vs. impurities .
• Orthogonal purification : Employ preparative chromatography or recrystallization to isolate high-purity (>99%) material for dose-response studies .

Basic: What impurities are commonly observed during synthesis, and how are they characterized?

• Common impurities :
  • Unreacted intermediates : Residual 4-(4-aminophenyl)morpholin-3-one (detected via TLC or HPLC) .
  • Oxidation byproducts : Morpholinone ring-opened products (identified by LC-MS) .
• Characterization methods :
  • HPLC-UV/ELSD : Quantify impurities using reference standards (e.g., EP Impurities K, L, M) .
  • NMR spiking : Co-inject suspected impurities with authentic samples to confirm identity .

Advanced: How do coupling agents (e.g., HATU vs. EDC) influence amide bond formation efficiency?

• HATU : Enhances coupling efficiency in polar aprotic solvents (e.g., DMF) by forming active esters, reducing reaction time (overnight vs. 24–48 hours for EDC) .
• EDC : Requires stoichiometric hydroxybenzotriazole (HOBt) to prevent racemization but is cost-effective for large-scale synthesis.
• Yield optimization : Screen coupling agents at 0.5–1.5 equivalents, monitoring via $^{19}$F NMR (if fluorinated reagents are used) or in situ FTIR for carbonyl intermediates .

Basic: How does the morpholinone core influence physicochemical properties?

• Solubility : The morpholinone ring enhances water solubility via hydrogen bonding (logP ~1.5–2.0) compared to non-heterocyclic analogs .
• Stability : Resistance to hydrolysis under physiological pH (pH 4–8) due to the rigid lactam structure .
• Bioavailability : Facilitates passive diffusion across membranes, as demonstrated in Caco-2 permeability assays .

Advanced: What purification techniques optimize intermediates in multi-step syntheses?

• Flash chromatography : Use gradient elution (e.g., 5–50% ethyl acetate in hexane) for intermediates with polar functional groups .
• Crystallization : Optimize solvent pairs (e.g., ethanol/water) for morpholinone derivatives by varying cooling rates .
• SPE (Solid-Phase Extraction) : Remove acidic/basic impurities using ion-exchange cartridges (e.g., SCX for amine-containing intermediates) .

Basic: How is purity assessed in research settings?

• HPLC : Reverse-phase C18 columns with UV detection at 254 nm; acceptance criteria: ≥95% purity .
• Elemental analysis : Carbon, hydrogen, and nitrogen content within ±0.4% of theoretical values .
• Melting point : Sharp range (e.g., 180–182°C) indicates homogeneity .

Advanced: What strategies mitigate low yields in the final coupling step?

• Solvent optimization : Replace DMF with DMA or NMP to reduce viscosity and improve mixing .
• Catalyst screening : Test Brønsted acids (e.g., p-TsOH) or Lewis acids (e.g., ZnCl$_2$) to accelerate imine formation .
• In situ monitoring : Use ReactIR to track reaction progress and quench at maximal conversion .